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Compound of Interest

Compound Name: CEFOTAXIME SODIUM

Cat. No.: B8730940

This technical support center provides guidance and troubleshooting for researchers,
scientists, and drug development professionals on the stability of Cefotaxime Sodium when
used in Murashige and Skoog (MS) media for plant tissue culture.

Frequently Asked Questions (FAQS)

Q1: How should | prepare and store Cefotaxime Sodium stock solutions for use in MS media?

Al: Cefotaxime Sodium is a powder that is freely soluble in water. To maintain its stability, it is
recommended to prepare a concentrated stock solution (e.g., 100 mg/mL) in sterile distilled
water. This stock solution should be filter-sterilized, aliquoted into single-use volumes, and
stored at -20°C for long-term use.[1] Aqueous solutions of Cefotaxime at a pH of 4.3-6.2 are
stable for 14-21 days when stored at 0-5°C.

Q2: At what stage should | add Cefotaxime Sodium to my MS media?

A2: Cefotaxime Sodium is heat-sensitive. Therefore, it should be added to the MS medium
after the medium has been autoclaved and has cooled to a temperature of approximately 45-
50°C. Adding the antibiotic to hot media will cause it to degrade rapidly.

Q3: What is the optimal pH for Cefotaxime Sodium stability in MS media?

A3: The optimal pH range for Cefotaxime Sodium stability is between 4.3 and 6.2.[2][3] The
typical pH of MS medium is adjusted to 5.6-5.8 before autoclaving, which falls within this stable
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range. However, the pH of the medium can change during plant culture, which may affect the
antibiotic's stability over time.

Q4: How long is Cefotaxime Sodium active in MS media at room temperature?

A4 Cefotaxime Sodium has limited stability at room temperature (25°C). Studies on aqueous
solutions show that it maintains adequate stability for up to 24 hours.[4][5][6] Therefore, it is
recommended to use MS media containing Cefotaxime Sodium as fresh as possible and to
subculture explants to fresh media regularly to ensure consistent antibiotic activity.

Q5: Can | store MS media containing Cefotaxime Sodium? If so, for how long?

A5: Yes, you can store MS media containing Cefotaxime Sodium at refrigerated temperatures
(around 4-5°C). At this temperature, Cefotaxime Sodium is significantly more stable and can
retain its potency for several days to weeks.[4][5][6] One study found that aqueous solutions
are stable for up to 5 days at 5°C.[4][5][6] For longer-term storage, preparing the basal MS
medium and adding the Cefotaxime Sodium stock solution just before use is the best practice.

Q6: I've noticed the MS media containing Cefotaxime turning a yellow or reddish-yellow color.
What does this mean?

A6: A change in the color of the media from pale yellow to a more intense yellow or reddish-
yellow is an indicator of Cefotaxime Sodium degradation.[4][5] This color change is often
correlated with a decrease in the antibiotic's potency. If you observe a significant color change,
it is advisable to prepare fresh media.

Q7: Can the degradation of Cefotaxime in MS media affect my plant cultures?

AT: Yes. The primary consequence of Cefotaxime degradation is the loss of its antibacterial
activity, which can lead to contamination of your cultures by microorganisms like Agrobacterium
tumefaciens.[7] While some studies suggest that Cefotaxime can have a stimulatory effect on
the regeneration of some plant species, this effect might also be altered as the compound
degrades.[8][9][10]
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Issue

Possible Cause

Troubleshooting Steps

Bacterial contamination

despite using Cefotaxime

1. Cefotaxime has degraded
due to improper storage or
prolonged incubation. 2. The
concentration of Cefotaxime is
too low to inhibit the specific
bacteria. 3. The bacterial strain

is resistant to Cefotaxime.

1. Prepare fresh MS media
with Cefotaxime. 2. Ensure the
Cefotaxime stock solution was
stored correctly (-20°C) and
added to cooled media. 3.
Increase the concentration of
Cefotaxime (a typical range is
200-500 mg/L).[11] 4.
Subculture explants to fresh
media more frequently. 5.
Consider using a different
antibiotic, such as
Carbenicillin.[12]

Media has turned dark yellow

or reddish-brown

1. Cefotaxime has degraded
over time, especially at room
temperature or when exposed
to light.[4][5] 2. The pH of the
media has shifted outside the
optimal range for Cefotaxime

stability.

1. Discard the discolored
media and prepare a fresh
batch. 2. Store prepared media
in the dark at 4°C. 3. Check
the pH of your MS media

before adding the antibiotic.

Poor plant growth or

phytotoxicity

1. The concentration of
Cefotaxime is too high for the
specific plant species. 2. The
degradation products of
Cefotaxime may have

phytotoxic effects.

1. Perform a dose-response
experiment to determine the
optimal concentration of
Cefotaxime for your plant
species. 2. Reduce the
concentration of Cefotaxime in
the media. 3. Ensure you are
using high-purity, tissue-culture
tested Cefotaxime Sodium.

Data on Cefotaxime Sodium Stability

The following tables summarize the stability of Cefotaxime Sodium in aqueous solutions

under different storage conditions. This data can be used as a proxy for its stability in MS
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media.

Table 1: Physical Stability of Cefotaxime Sodium Solution (100 mg/mL)

Temperature Time Color Clarity pH Change
5°C Up to 5 days Pale Yellow Clear Minimal (< 1 unit)
Pale Yellow to Gradual
25°C 24 hours Clear
Yellow decrease
Yellow to Significant
> 24 hours ) Clear
Reddish-Yellow decrease
Noticeable
45°C 2 hours Pale Yellow Clear
decrease
Yellow to Significant
> 2 hours Clear
Reddish-Yellow decrease

Source: Adapted from studies on Cefotaxime Sodium stability in aqueous solutions.[4][5]

Table 2: Chemical Stability of Cefotaxime Sodium Solution (100 mg/mL)

Temperature Time to >10% Degradation
5°C > 5 days

25°C ~ 24 hours

45°C ~ 2 hours

Source: Based on HPTLC analysis from published studies. A decrease in drug concentration by
more than 10% is considered unstable.[5][6]

Experimental Protocols

Protocol 1: Preparation of Cefotaxime-Supplemented MS Media
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e Prepare Basal MS Media: Prepare Murashige and Skoog (MS) medium with the desired
salts, vitamins, and plant growth regulators. Adjust the pH to 5.8.

e Autoclave: Sterilize the MS medium by autoclaving at 121°C for 20 minutes.

e Cool Down: Allow the autoclaved medium to cool in a laminar flow hood to approximately 45-
50°C.

e Prepare Cefotaxime Stock Solution:
o Weigh the required amount of Cefotaxime Sodium powder in a sterile container.

o Add sterile, distilled water to dissolve the powder and achieve the desired stock
concentration (e.g., 100 mg/mL).

o Filter-sterilize the stock solution using a 0.22 um syringe filter into a sterile container.

e Add Cefotaxime to Media: Under sterile conditions, add the required volume of the
Cefotaxime Sodium stock solution to the cooled MS medium to achieve the final desired
concentration (e.g., 250 mg/L).

e Mix and Dispense: Gently swirl the medium to ensure the antibiotic is evenly distributed.
Dispense the supplemented medium into sterile culture vessels.

o Storage: Store the prepared plates or containers at 4°C in the dark for up to one week for
optimal performance. For longer-term needs, it is best to prepare the media fresh.

Visualizations
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Caption: Workflow for preparing Cefotaxime-supplemented MS media.
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Caption: Troubleshooting workflow for Cefotaxime-related issues in MS media.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Cefotaxime Sodium Stability
in Murashige and Skoog (MS) Media]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8730940#cefotaxime-sodium-stability-in-murashige-
and-skoog-ms-media-over-time]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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